Cas no 1697665-24-9 (Pentane, 3-(bromomethyl)-1-propoxy-)

• Product Name: Pentane, 3-(bromomethyl)-1-propoxy-
• CAS No: 1697665-24-9
• MF: C₉H₁₉BrO
• MW: 223.150562524796
• CID: 5284330
• Update Time: 2025-06-27

Pentane, 3-(bromomethyl)-1-propoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-1-propoxy-

• Inchi： 1S/C9H19BrO/c1-3-6-11-7-5-9(4-2)8-10/h9H,3-8H2,1-2H3
• InChI Key： DFKLPXIHAUSSOT-UHFFFAOYSA-N
• SMILES： C(OCCC)CC(CBr)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 3-(bromomethyl)-1-propoxy-

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1697665-24-9 and Pentane, 3-(bromomethyl)-1-propoxy-

The chemical compound 1697665-24-9 and the product Pentane, 3-(bromomethyl)-1-propoxy- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and material science. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, properties, and potential applications.

Recent studies have demonstrated that 1697665-24-9 exhibits unique chemical properties that make it a promising candidate for use in targeted drug delivery systems. Its molecular structure allows for selective binding to specific biological targets, which could enhance the efficacy of therapeutic agents while minimizing off-target effects. Additionally, the compound's stability under physiological conditions makes it suitable for in vivo applications.

Pentane, 3-(bromomethyl)-1-propoxy-, on the other hand, has been explored as a versatile intermediate in organic synthesis. Its bromomethyl group provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives with potential pharmaceutical applications. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its use in large-scale production.

One of the key findings in recent literature is the successful application of 1697665-24-9 in the development of novel anticancer agents. Studies have shown that this compound can act as a potent inhibitor of specific enzymes involved in cancer cell proliferation. Furthermore, its ability to cross the blood-brain barrier opens up possibilities for its use in treating central nervous system disorders.

In the case of Pentane, 3-(bromomethyl)-1-propoxy-, researchers have reported its use in the synthesis of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs within the body, offering advantages such as improved bioavailability and reduced side effects. The bromomethyl group in this compound facilitates the attachment of various pharmacophores, enabling the design of prodrugs with tailored release profiles.

Another area of interest is the potential use of these compounds in material science. For instance, 1697665-24-9 has been investigated for its role in the development of smart materials that respond to environmental stimuli. Similarly, Pentane, 3-(bromomethyl)-1-propoxy- has been utilized in the synthesis of polymers with unique mechanical and thermal properties.

Despite these promising developments, challenges remain in the widespread adoption of these compounds. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative synthetic routes and rigorous preclinical testing.

In conclusion, the compounds 1697665-24-9 and Pentane, 3-(bromomethyl)-1-propoxy- represent exciting avenues for future research in chemical biology and pharmaceutical sciences. Their unique properties and versatile applications make them valuable tools for drug discovery and material development. Continued exploration of these compounds is expected to yield significant advancements in the field.